Cas no 1507898-29-4 (2-(2,3-dihydro-1H-inden-2-yl)propanoic acid)

• Product Name: 2-(2,3-dihydro-1H-inden-2-yl)propanoic acid
• CAS No: 1507898-29-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5769094
• PubChem ID: 21639574
• Update Time: 2023-12-26

2-(2,3-dihydro-1H-inden-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018287252
• 2-(2,3-dihydro-1H-inden-2-yl)propanoic acid
• CS-0275611
• EN300-1842546
• SCHEMBL7303838
• 1507898-29-4
• 1H-Indene-2-acetic acid, 2,3-dihydro-α-methyl-

• Inchi： 1S/C12H14O2/c1-8(12(13)14)11-6-9-4-2-3-5-10(9)7-11/h2-5,8,11H,6-7H2,1H3,(H,13,14)
• InChI Key： YZVJAQRQUSEUMV-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 347.1±11.0 °C(Predicted)
• pka: 4.70±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes